
preparing stable SirReal2 stock solutions in
DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SirReal2

Cat. No.: B1680979 Get Quote

SirReal2 in DMSO: Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the preparation and handling of stable SirReal2 stock solutions

in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing SirReal2 stock solutions?

A1: The recommended solvent for preparing SirReal2 stock solutions is high-quality,

anhydrous Dimethyl Sulfoxide (DMSO). It is crucial to use fresh, moisture-free DMSO as its

hygroscopic nature can significantly reduce the solubility of SirReal2.[1]

Q2: What is the maximum concentration of SirReal2 that can be dissolved in DMSO?

A2: The reported solubility of SirReal2 in DMSO varies slightly across different suppliers, but it

is generally high. Concentrations ranging from 31.25 mg/mL to 84 mg/mL have been reported.

[1][2][3] For optimal results, it is recommended to start with a lower concentration and gradually

increase if needed.

Q3: How should I store my SirReal2 stock solution in DMSO?

A3: To ensure stability, SirReal2 stock solutions should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles.[2] For short-term storage, -20°C is recommended for up to

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1680979?utm_src=pdf-interest
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.selleckchem.com/products/sirreal2.html
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.selleckchem.com/products/sirreal2.html
https://www.medchemexpress.com/sirreal2.html
https://www.targetmol.com/compound/sirreal2
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.benchchem.com/product/b1680979?utm_src=pdf-body
https://www.medchemexpress.com/sirreal2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


one month.[2] For long-term storage, -80°C is the preferred temperature, where the solution

can be stable for six months to a year.[2][3]

Q4: My SirReal2 is not dissolving completely in DMSO. What should I do?

A4: If you encounter solubility issues, consider the following troubleshooting steps:

Use fresh DMSO: DMSO readily absorbs moisture from the air, which can decrease the

solubility of SirReal2.[1] Use a fresh, unopened bottle or a properly stored anhydrous grade

of DMSO.

Gentle warming: Gently warm the solution to aid dissolution.

Sonication: Sonication can also be used to help dissolve the compound.[2][3]

Check for precipitation: If precipitation occurs upon storage, gentle warming and sonication

can be used to redissolve the compound before use.[2]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon storage

The solution may be

supersaturated or has

undergone a freeze-thaw

cycle.

Gently warm the solution and

use sonication to redissolve

the precipitate.[2] Consider

preparing a slightly lower

concentration stock solution.

Always aliquot the stock

solution to minimize freeze-

thaw cycles.[2]

Cloudiness or precipitation

when diluting in aqueous

media

SirReal2 is poorly soluble in

aqueous solutions.

For cell-based assays, ensure

the final DMSO concentration

in the culture medium is low

and non-toxic to the cells. For

in vivo studies, specialized

formulations using co-solvents

like PEG300, Tween-80, or

corn oil are necessary to

maintain solubility.[1][2]

Inconsistent experimental

results

Degradation of SirReal2 due to

improper storage or handling.

Ensure the stock solution is

stored correctly at -80°C for

long-term use and protected

from light.[2] Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

[2]

Quantitative Data Summary
The following table summarizes the solubility of SirReal2 in DMSO as reported by various

suppliers.
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Supplier
Molecular Weight (
g/mol )

Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Selleck Chemicals 420.55 84 199.73

Tocris Bioscience 420.55 42.05 100

MedchemExpress 420.55 31.25 74.31

TargetMol 420.55 55 130.78

Note: The actual solubility may vary depending on the specific batch of the compound and the

purity of the DMSO used.

Experimental Protocols
Protocol for Preparing a 10 mM SirReal2 Stock Solution in DMSO:

Calculate the required mass: Based on the molecular weight of SirReal2 (420.55 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL, you

would need 4.2055 mg.

Weigh the compound: Carefully weigh the calculated amount of SirReal2 powder.

Add DMSO: Add the desired volume of fresh, anhydrous DMSO to the powder.

Dissolve: Vortex the solution and, if necessary, use gentle warming or sonication until the

compound is fully dissolved.[2][3]

Aliquot and store: Dispense the stock solution into single-use aliquots and store at -80°C for

long-term preservation.[2]
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Experimental Workflow: Preparing SirReal2 Stock Solution

Preparation

Dissolution

Storage

1. Weigh SirReal2 powder

2. Add fresh, anhydrous DMSO

3. Vortex

4. Gentle warming or sonication (if needed)

5. Aliquot into single-use tubes

6. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stable SirReal2 stock solution in DMSO.
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Simplified Signaling Pathway of SirReal2 Action

Downstream Effects

SirReal2
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Caption: SirReal2 inhibits SIRT2, leading to downstream cellular effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparing stable SirReal2 stock solutions in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680979#preparing-stable-sirreal2-stock-solutions-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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